3-Bromo-4-{[(4-chlorophenyl)sulfonyl]oxy}benzoic acid

• IUPAC Name: 3-bromo-4-(4-chlorophenyl)sulfonyloxybenzoic acid
• InChI: InChI=1S/C13H8BrClO5S/c14-11-7-8(13(16)17)1-6-12(11)20-21(18,19)10-4-2-9(15)3-5-10/h1-7H,(H,16,17)
• InChI Key: APTJKFWOPIWMKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)OC2=C(C=C(C=C2)C(=O)O)Br)Cl
• Molecular Formula: C13H8BrClO5S
• Molecular Weight: 391.62 g/mol

Description

The compound “3-Bromo-4-{[(4-chlorophenyl)sulfonyl]oxy}benzoic acid” is a complex organic molecule. Unfortunately, there is limited information available specifically about this compound.

Synthesis Analysis

The synthesis of similar compounds often involves processes such as protodeboronation of boronic esters. Another method involves the diazotization of amino acids followed by reaction with copper (I) bromide.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using techniques such as single-crystal X-ray diffraction (SCXRD) and Hirshfeld surface analysis. These techniques can provide detailed information about the molecule’s shape and properties within its crystalline environment.

Scientific Research Applications

Antioxidant Capacity Assessment

One of the notable applications of related compounds is in the assessment of antioxidant capacities. For instance, derivatives have been used in ABTS/PP decolorization assays, which are critical in determining the antioxidant capacity of various substances. These assays help in understanding the reaction pathways and the extent of coupling reactions, contributing to a comparative analysis of antioxidants (Ilyasov et al., 2020).

Pharmaceutical Synthesis and Characterization

In the pharmaceutical domain, derivatives of salicylic acid, akin to 3-Bromo-4-{[(4-chlorophenyl)sulfonyl]oxy}benzoic acid, have been synthesized and characterized, highlighting their potential as anti-inflammatory and analgesic agents. Such studies underscore the compound's utility in developing new drugs with specific mechanisms of action, which could offer alternatives to existing medications (Tjahjono et al., 2022).

Environmental Pollution and Remediation

Research has also extended into environmental sciences, where related compounds have been examined for their role in pollution and remediation processes. For instance, studies on the degradation of polyfluoroalkyl chemicals have utilized similar chemical frameworks to understand the environmental fate and effects of pollutants, thereby informing strategies for ecological risk assessment and remediation (Liu & Mejia Avendaño, 2013).

Mechanism of Action

The mechanism of action of this compound is not well-documented in the available literature.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented in the available literature.

Future Directions

Future research could focus on further elucidating the properties and potential applications of this compound. This could involve more detailed structural analyses, investigations of potential reactions, and assessments of the compound’s safety and hazards.